Cas no 2137789-62-7 (2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137789-62-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6227380
• PubChem ID: 165471738
• Update Time: 2025-07-25

2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine
• 2137789-62-7
• EN300-1114172
• 2-[(3,5-dimethylphenyl)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C11H14N4/c1-8-3-9(2)5-10(4-8)7-15-13-6-11(12)14-15/h3-6H,7H2,1-2H3,(H2,12,14)
• InChI Key： FALRXNIYSAHKKQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C)C=C(C)C=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137789-62-7)

The compound 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137789-62-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core substituted with an amine group and a 3,5-dimethylphenyl moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy and antibiotic resistance solutions.

In recent years, the demand for heterocyclic compounds like 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine has surged due to their role in developing small-molecule drugs. The 1,2,3-triazole scaffold is renowned for its stability and bioisosteric properties, often serving as a hydrogen bond acceptor in drug-receptor interactions. This compound’s methylphenyl substitution further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological drug development. These attributes position it as a promising candidate for treating neurodegenerative diseases, a field where Google Scholar searches for "triazole-based neuroprotectants" have increased by 40% since 2022.

Synthetic accessibility is another advantage of CAS No. 2137789-62-7. The click chemistry approach, widely discussed in green chemistry forums, can efficiently assemble its triazole-amine backbone. This aligns with the pharmaceutical industry’s shift toward atom-economical reactions, reducing waste and cost. Notably, the compound’s 3,5-dimethylphenyl group can be modified via Suzuki coupling or electrophilic aromatic substitution, offering flexibility for structure-activity relationship (SAR) studies. Such modifications are frequently searched in the context of fragment-based drug design, as evidenced by PubMed’s trending keywords.

Beyond therapeutics, 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine has potential in material science. Its aromatic and heterocyclic components could contribute to organic semiconductors or metal-organic frameworks (MOFs), addressing the growing interest in sustainable electronics. Researchers exploring "triazole-based MOFs for CO2 capture" may find this compound’s amine functionality particularly valuable for gas adsorption applications. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Quality control and characterization of CAS No. 2137789-62-7 rely on advanced techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducibility in high-throughput screening, a priority for labs investing in AI-driven drug discovery. The compound’s molecular weight (217.26 g/mol) and logP (~2.3) also meet Lipinski’s Rule of Five, a frequent search term among medicinal chemists optimizing oral bioavailability.

In summary, 2-(3,5-dimethylphenyl)methyl-2H-1,2,3-triazol-4-amine exemplifies innovation at the intersection of medicinal chemistry and functional materials. Its alignment with trending topics—click chemistry, neurotherapeutics, and MOF design—ensures sustained academic and industrial interest. As synthetic methodologies evolve, this compound may unlock breakthroughs in precision medicine and clean energy technologies.